1-Methyl-2-piperidone
Overview
Description
1-Methyl-2-piperidone is an organic compound with the molecular formula C6H11NO. It is also known by other names such as N-Methyl-δ-valerolactam, N-Methyl-2-piperidinone, 1-Methylpiperidine-2-one, and 1-Methylpiperidin-2-one .
Synthesis Analysis
Piperidine derivatives, including this compound, are important synthetic fragments for designing drugs . They can be synthesized through various intra- and intermolecular reactions . A classic named reaction for the synthesis of piperidones is the Petrenko-Kritschenko Piperidone synthesis, which involves combining an alkyl-1, 3-acetonedicarboxylate with benzaldehyde and an amine . Another method involves a double aza-Michael reaction to access chiral 2-substituted 4-piperidone building blocks from divinyl ketones .
Molecular Structure Analysis
The molecular structure of this compound can be viewed using Java or Javascript .
Physical And Chemical Properties Analysis
This compound has a boiling point of 105-106 °C at 12 mm Hg, a density of 1.029 g/mL at 20 °C, and a refractive index (n 20/D) of 1.482. Its flash point is 196 °F, and it should be stored at 2-8°C .
Scientific Research Applications
Synthesis of Piperidone Derivatives
- 1-Methyl-2-piperidone serves as a precursor in the synthesis of various piperidone derivatives. These derivatives have shown potential in pharmacological research, including as intermediates in the synthesis of natural products and compounds with therapeutic interest. For instance, derivatives of 2,4-piperidinedione have been reported in the preparation of antiepileptic and herbicide agents (Ibenmoussa et al., 1998).
Role in Synthesis of Alkaloids and Analgesics
- Piperidone-based compounds are integral in synthesizing alkaloids and analgesics. For example, they act as synthetic precursors for Ipecac alkaloids, which include deoxytubulosine and emetine, known for their medicinal properties (Brown et al., 1979).
Development of Cytotoxic Agents
- Research into this compound derivatives has explored their application in developing cytotoxic agents. These compounds have been evaluated for their potential effectiveness against various cancer cell lines, highlighting their role in cancer research (Dimmock et al., 1994).
Chemical Synthesis and Catalysis
- In the field of chemical synthesis and catalysis, this compound and its derivatives are used to develop novel synthetic routes and catalytic processes. Their role in facilitating different chemical reactions and producing various chemical compounds is significant (Makin et al., 1989).
Applications in Corrosion Inhibition
- Piperidone compounds, including those derived from this compound, have been studied for their effectiveness as corrosion inhibitors. Their chemical properties make them suitable for protecting metals like copper from corrosion, especially in acidic environments (Sankarapapavinasam et al., 1991).
Mechanism of Action
Target of Action
Piperidine derivatives, a class to which 1-methylpiperidin-2-one belongs, are known to play a significant role in the pharmaceutical industry and are present in more than twenty classes of pharmaceuticals .
Mode of Action
It is known that piperidine derivatives can interact with various biological targets, leading to a range of effects .
Biochemical Pathways
Piperidine derivatives are known to be involved in a variety of biochemical reactions, including intra- and intermolecular reactions leading to the formation of various piperidine derivatives .
Pharmacokinetics
It is known that a higher drug affinity towards carrier protein bovine serum albumin (bsa) would enhance a higher drug bioavailability which in turn leads to a higher therapeutic efficacy .
Result of Action
Piperidine derivatives are known to have a wide range of biological activities .
Action Environment
It is known that environmental factors can significantly influence the action of pharmaceutical compounds .
Safety and Hazards
1-Methyl-2-piperidone is considered hazardous. It is recommended to avoid contact with skin and eyes, not to breathe dust/fume/gas/mist/vapors/spray, and not to ingest. If swallowed, immediate medical assistance should be sought. The product should be handled only in a closed system or with appropriate exhaust ventilation. Use of spark-proof tools and explosion-proof equipment is advised .
Future Directions
Piperidines, including 1-Methyl-2-piperidone, are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids . Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .
Biochemical Analysis
Biochemical Properties
It is known that piperidine derivatives, which include 1-Methylpiperidin-2-one, play a significant role in the pharmaceutical industry
Cellular Effects
A related compound, 5-hydroxy-1-methylpiperidin-2-one, has been shown to exhibit antioxidant properties and cytotoxic effects on lung cancer cell lines
Molecular Mechanism
It is known that piperidine derivatives can undergo various intra- and intermolecular reactions, leading to the formation of various other compounds . These reactions could potentially influence the activity of 1-Methylpiperidin-2-one at the molecular level.
Temporal Effects in Laboratory Settings
It is known that piperidine derivatives can undergo various reactions over time, potentially leading to changes in their effects .
Dosage Effects in Animal Models
There is limited information available on the dosage effects of 1-Methylpiperidin-2-one in animal models. A related compound, 5-hydroxy-1-methylpiperidin-2-one, has been shown to exhibit dose-dependent cytotoxicity on lung cancer cells .
Metabolic Pathways
It is known that drug metabolic reactions can be divided into two classes: phase I and phase II metabolic reactions . It is possible that 1-Methylpiperidin-2-one may be involved in similar metabolic pathways.
Transport and Distribution
It is known that many drugs are transported and distributed within the body through various mechanisms, potentially involving transporters or binding proteins .
Subcellular Localization
Predicting protein subcellular localization is of great relevance for proteomics research
properties
IUPAC Name |
1-methylpiperidin-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11NO/c1-7-5-3-2-4-6(7)8/h2-5H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GGYVTHJIUNGKFZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCCCC1=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID7061308 |
Source
|
| Record name | 2-Piperidinone, 1-methyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID7061308 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
113.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
931-20-4 |
Source
|
| Record name | 1-Methyl-2-piperidone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=931-20-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-Methyl-2-piperidone | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000931204 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1-Methyl-2-piperidone | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=67384 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2-Piperidinone, 1-methyl- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 2-Piperidinone, 1-methyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID7061308 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-methylpiperidine-2-one | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.012.029 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | N-METHYL-2-PIPERIDONE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/1T6L7S01J4 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
